Cas no 100237-68-1 (1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl-)

1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl- structure
100237-68-1 structure
Product Name:1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl-
CAS No:100237-68-1
MF:C19H21N3
MW:291.390144109726
CID:167164
PubChem ID:6410595
Update Time:2025-04-19

1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Phthalazinamine,N-(2,2-dimethylpropyl)-4-phenyl-
    • N-(2,2-dimethylpropyl)-4-phenylphthalazin-1-amine
    • 100237-68-1
    • 1-Phthalazinamine, N-(2,2-dimethylpropyl)-4-phenyl-
    • 1-neopentylamino-4-phenylphthalazine
    • DTXSID00143047
    • MLAKAXGSWVFAMA-UHFFFAOYSA-N
    • N-(2,2-Dimethylpropyl)-4-phenyl-1-phthalazinamine
    • SCHEMBL10351145
    • Inchi: 1S/C19H21N3/c1-19(2,3)13-20-18-16-12-8-7-11-15(16)17(21-22-18)14-9-5-4-6-10-14/h4-12H,13H2,1-3H3,(H,20,22)
    • InChI Key: MLAKAXGSWVFAMA-UHFFFAOYSA-N
    • SMILES: N(C1=C2C=CC=CC2=C(C2C=CC=CC=2)N=N1)CC(C)(C)C

Computed Properties

  • Exact Mass: 291.17373
  • Monoisotopic Mass: 291.173548
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 37.8

Experimental Properties

  • Density: 1.117
  • Boiling Point: 490.7°Cat760mmHg
  • Flash Point: 250.6°C
  • Refractive Index: 1.631
  • PSA: 37.81
  • LogP: 4.82780
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